N-(2-oxo-2-(3-(pyridazin-3-yloxy)piperidin-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-oxo-2-(3-pyridazin-3-yloxypiperidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C13H18N4O3/c1-10(18)14-8-13(19)17-7-3-4-11(9-17)20-12-5-2-6-15-16-12/h2,5-6,11H,3-4,7-9H2,1H3,(H,14,18)
• InChI Key: WLEPZFSEUNCCME-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)N1CCCC(C1)OC2=NN=CC=C2
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

N-(2-oxo-2-(3-(pyridazin-3-yloxy)piperidin-1-yl)ethyl)acetamide, also known as OP3, is a chemical compound that has been of great interest to researchers due to its potential for use in scientific research. This compound has been studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Pharmaceutical Research and Development

This compound, along with related derivatives, plays a crucial role in the development of therapeutic agents. Research has identified its utility in creating potent inhibitors targeting various biological pathways. For instance, a study highlighted the synthesis of compounds with a similar structural framework, showing significant inhibitory activity against human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), indicating potential use in treating diseases involving ACAT-1 overexpression. Such compounds have been investigated for their aqueous solubility and oral absorption, marking their importance in the discovery of new drugs with improved pharmacokinetic profiles (Shibuya et al., 2018).

Synthesis of Neuroprotective Agents

Another notable application is the synthesis of neuroprotective agents. A derivative compound was synthesized and studied for its effects on memory enhancement in mice, indicating potential applications in treating neurodegenerative diseases or cognitive impairments. This underscores the compound's relevance in the development of therapeutics aimed at improving cognitive functions and treating neurological conditions (Li Ming-zhu, 2008).